N~1~-(4-butylphenyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(4-butylphenyl)-2-(4-iodo-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C19H23IN2O3S/c1-3-4-5-15-6-10-17(11-7-15)21-19(23)14-22(26(2,24)25)18-12-8-16(20)9-13-18/h6-13H,3-5,14H2,1-2H3,(H,21,23)
• InChI Key: ABNVJTIRVBSWFW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)I)S(=O)(=O)C
• Molecular Formula: C19H23IN2O3S
• Molecular Weight: 486.4 g/mol

Description

N~1~-(4-butylphenyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as BIM-23056, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BIM-23056 is a selective antagonist of the metabotropic glutamate receptor 5 (mGluR5), which is involved in various neurological disorders such as anxiety, depression, and addiction.

Mechanism of Action

BIM-23056 selectively binds to N~1~-(4-butylphenyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide and blocks its activity. This receptor is involved in the regulation of glutamate, a neurotransmitter that is involved in various physiological processes such as learning and memory. By blocking N~1~-(4-butylphenyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide, BIM-23056 can modulate the activity of glutamate and reduce the symptoms of neurological disorders.
Biochemical and Physiological Effects:
BIM-23056 has been shown to have various biochemical and physiological effects. In animal models, BIM-23056 has been shown to reduce the levels of stress hormones such as corticosterone and increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. Additionally, BIM-23056 has been shown to increase the levels of dopamine, a neurotransmitter that is involved in reward processing.

Advantages and Limitations for Lab Experiments

One of the advantages of using BIM-23056 in lab experiments is its selectivity towards N~1~-(4-butylphenyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide. This allows researchers to specifically target this receptor and study its effects on various neurological disorders. However, one of the limitations of using BIM-23056 is its low solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are various future directions for the research on BIM-23056. One potential direction is to study its effects on other neurological disorders such as schizophrenia and Alzheimer's disease. Additionally, researchers can investigate the potential of combining BIM-23056 with other drugs to enhance its therapeutic effects. Finally, further research can be done to improve the solubility of BIM-23056, making it easier to administer in animal studies.

Scientific Research Applications

BIM-23056 has been extensively studied for its potential therapeutic applications in various neurological disorders. Research has shown that N~1~-(4-butylphenyl)-N~2~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide antagonists like BIM-23056 can reduce anxiety and depression-like behaviors in animal models. Additionally, BIM-23056 has been shown to reduce drug-seeking behavior in addiction models.